Cas no 181355-44-2 (Pentanedioic acid,2-cyano-3-methyl-, 1,5-dimethyl ester)

• Product Name: Pentanedioic acid,2-cyano-3-methyl-, 1,5-dimethyl ester
• CAS No: 181355-44-2
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 113650
• Update Time: 2024-01-24

Pentanedioic acid,2-cyano-3-methyl-, 1,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-cyano-3-methyl-, 1,5-dimethyl ester
• Pentanedioic acid, 2-cyano-3-methyl-, dimethyl ester (9CI)
• Pentanedioic acid, 2-cyano-3-methyl-, 1,5-dimethyl ester

• Inchi： 1S/C9H13NO4/c1-6(4-8(11)13-2)7(5-10)9(12)14-3/h6-7H,4H2,1-3H3
• InChI Key： QEUFPBKQTMSSKA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C#N)C(C)CC(OC)=O

Computed Properties

• Exact Mass: 199.08449
• Monoisotopic Mass: 199.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4A^2

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 294.8±25.0 °C(Predicted)
• PSA: 76.39